Cas no 9001-75-6 (Pepsin)

• Product Name: Pepsin
• CAS No: 9001-75-6
• MF: C₁₈H₂₃N₃O
• MW: 297.39472413063
• MDL: MFCD00081840
• CID: 48132
• Update Time: 2025-09-09

Pepsin Chemical and Physical Properties

Names and Identifiers

• pepsin
• IMMOBILIZED PEPSIN
• e.c.3.4.1
• elixerlactateofpepsin
• lactatedpepsin
• lactatedpepsinelixir
• pepsinfortior
• PEPSIN 1:10000 NF POWDER
• Pepsin from Porcine Stomach
• PEPSIN 1:10000 NF, BP, USP
• Pepsin 1:10000, from Porcine Stomach Mucosa
• Pepsin 1:10,000
• pepsin。
• 1：3000
• BR,1：10000
• Pepsase
• Pepsin, for biocheMistry, powder
• Pepsin, powder, for biochemistry
• PotassiuM ethyl xanthogenate
• Pepsini pulvis
• Pepsin A
• Pepsin（porcine stomach mucose）
• Saccharated Pepsin
• Pepsin 1:3000
• Pepsin

• MDL： MFCD00081840
• Inchi： 1S/C18H23N3O/c1-20(2)17-11-7-8-15(14-17)18(22)19-12-13-21(3)16-9-5-4-6-10-16/h4-11,14H,12-13H2,1-3H3,(H,19,22)
• InChI Key： QTZKKCGDXCXONF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)N(C)C)NCCN(C)C1C=CC=CC=1

Experimental Properties

• Color/Form: White or yellowish powder
• Solubility: 10 mM HCl: soluble1.0mg/mL, clear to faintly turbid, colorless
• Water Partition Coefficient: Soluble in water and dilute aqueous buffers
• Stability/Shelf Life: Stable. Incompatible with strong bases, alkalies, metallic salts, alcohols.
• Merck: 7146
• Sensitiveness: Hygroscopic
• Specific Rotation: D26 -64.5° (water pH 4.6)
• Solubility: Soluble in water, insoluble in ethanol, acetone or ether

Pepsin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H319,H334,H335
• Warning Statement： P261,P305+P351+P338,P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38-42
• Safety Instruction： 22-24-26-36/37
• FLUKA BRAND F CODES：3-10
• RTECS：SC6132000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives